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Abstract

GSK690693 is a potent, ATP-competitive, small molecule inhibitor that targets all three
isoforms of the serine/threonine kinase Akt (Aktl, Akt2, and Akt3), a central node in cellular
signaling.[1][2][3] By inhibiting Akt, GSK690693 disrupts a multitude of downstream pathways
crucial for cell survival, proliferation, metabolism, and angiogenesis. This guide provides an in-
depth exploration of the downstream signaling consequences of GSK690693-mediated Akt
inhibition, complete with quantitative data, detailed experimental protocols, and visual pathway
representations to support researchers in the fields of oncology and cell biology.

Mechanism of Action of GSK690693

GSK690693 functions as a pan-Akt inhibitor by competing with ATP for binding to the kinase
domain of Aktl, Akt2, and Akt3.[1][3] This competitive inhibition prevents the phosphorylation of
Akt's downstream substrates, thereby blocking the propagation of survival and growth signals.
[3] While highly selective for Akt isoforms, GSK690693 has been shown to exhibit some activity
against other kinases in the AGC family, such as PKA and PKC, as well as some members of
the CAMK and STE kinase families at higher concentrations.[1][2]
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The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical intracellular signaling cascade
that regulates a wide array of cellular functions.[4][5][6][7] The pathway is typically activated by
growth factors or cytokines binding to receptor tyrosine kinases, leading to the activation of
PI3K. PI3K then phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate
phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting
Akt to the plasma membrane where it is activated through phosphorylation by PDK1 and
MTORC2.[5]

Once activated, Akt phosphorylates a plethora of downstream targets. GSK690693's inhibition
of Akt blocks these phosphorylation events, leading to the diverse cellular effects detailed
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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